Cas no 1060808-87-8 (4-Bromopyridine-2-sulfonyl chloride)

• Product Name: 4-Bromopyridine-2-sulfonyl chloride
• CAS No: 1060808-87-8
• MF: C₅H₃BrClNO₂S
• MW: 256.504818201065
• MDL: MFCD11847757
• CID: 822761
• PubChem ID: 53302031
• Update Time: 2025-05-19

4-Bromopyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromopyridine-2-sulfonyl chloride
• 4-Bromo-pyridine-2-sulfonyl chloride
• AB64735
• AK109207
• ANW-72987
• CTK8C4751
• KB-106793
• PubChem23730
• 4-Bromo-2-pyridinesulfonyl chloride
• AS-48877
• GS2917
• 4-BROMOPYRIDINE-2-SULFONYLCHLORIDE
• CS-0139659
• 1060808-87-8
• EN300-6482288
• FD10691
• DB-023318
• 4-Bromo-2-pyridinesulfonyl Chloride (DISCONTINUED)
• SCHEMBL21906004
• DTXSID90693288
• AKOS015892077

• MDL： MFCD11847757
• Inchi： 1S/C5H3BrClNO2S/c6-4-1-2-8-5(3-4)11(7,9)10/h1-3H
• InChI Key： IHFLWMCWRPGYNP-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 254.87569
• Monoisotopic Mass: 254.87564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.893
• PSA: 47.03

Additional information on 4-Bromopyridine-2-sulfonyl chloride

Introduction to 4-Bromopyridine-2-sulfonyl chloride (CAS No. 1060808-87-8)

4-Bromopyridine-2-sulfonyl chloride, identified by the chemical formula CAS No. 1060808-87-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, combining a brominated pyridine ring with a sulfonyl chloride functional group, make it a versatile building block for medicinal chemists and synthetic organic chemists alike.

The 4-bromopyridine-2-sulfonyl chloride molecule is characterized by its electron-withdrawing sulfonyl chloride moiety, which enhances its reactivity in nucleophilic substitution reactions. This property is particularly valuable in the construction of more complex scaffolds, enabling the efficient synthesis of heterocyclic compounds that mimic natural products or target specific biological pathways. The presence of a bromine atom at the 4-position further extends its utility, as bromine can be readily manipulated through cross-coupling reactions or other transformations to introduce additional functional groups or alter the electronic properties of the molecule.

In recent years, the pharmaceutical industry has seen a surge in interest for pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known to exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory actions. Among these derivatives, 4-bromopyridine-2-sulfonyl chloride has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting various diseases. For instance, researchers have leveraged this compound to develop novel agents that interfere with protein-protein interactions critical in cancer progression and inflammatory disorders.

One notable application of 4-bromopyridine-2-sulfonyl chloride is in the development of protease inhibitors. Proteases play essential roles in many biological processes, and their overactivity is often associated with pathological conditions such as cancer and infections. By incorporating the sulfonyl chloride group into a pyridine backbone, chemists can design molecules that covalently bind to protease active sites, thereby inhibiting their function. The bromine atom at the 4-position allows for further derivatization, enabling fine-tuning of binding affinity and selectivity. Several recent studies have highlighted the success of such strategies in preclinical models, demonstrating promising results in disease modulation.

Another area where 4-bromopyridine-2-sulfonyl chloride has made significant contributions is in the field of drug discovery for neurological disorders. Pyridine derivatives have been extensively studied for their potential to interact with neurotransmitter receptors and ion channels. Researchers have found that substituents like sulfonyl chlorides can enhance binding interactions with specific targets, leading to improved pharmacological effects. For example, compounds derived from 4-bromopyridine-2-sulfonyl chloride have shown efficacy in models of Alzheimer's disease and Parkinson's disease by modulating cholinergic signaling pathways. These findings underscore the importance of this intermediate in designing next-generation neuroprotective agents.

The synthetic utility of 4-bromopyridine-2-sulfonyl chloride extends beyond pharmaceutical applications. It is also widely used in materials science and agrochemical research. In materials science, pyridine-based compounds contribute to the development of advanced polymers and liquid crystals due to their ability to form stable coordination complexes with metal ions. These complexes exhibit unique optical and electronic properties that are valuable for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, sulfonyl chlorides serve as effective leaving groups in polymerization reactions, allowing for controlled modification of polymer backbones.

In agrochemical research, 4-bromopyridine-2-sulfonyl chloride plays a role in synthesizing herbicides and fungicides that target plant pathogens while minimizing environmental impact. The structural flexibility of pyridine derivatives enables chemists to design molecules that disrupt essential metabolic pathways in fungi without harming crops. Recent advancements have focused on developing greener alternatives by incorporating biodegradable sulfonyl groups into these compounds. Such innovations align with global efforts to promote sustainable agriculture practices while maintaining high yields.

The chemical reactivity of 4-bromopyridine-2-sulfonyl chloride makes it an indispensable tool for synthetic chemists working on complex molecular architectures. Its ability to undergo nucleophilic aromatic substitution reactions allows for the introduction of diverse functional groups at specific positions within the pyridine ring. This versatility is particularly useful when designing molecules with multiple binding sites or when exploring different pharmacophoric regions simultaneously during lead optimization campaigns.

Recent advances in computational chemistry have further enhanced the utility of 4-bromopyridine-2-sulfonyl chloride by enabling high-throughput virtual screening (HTVS) and molecular docking studies. These computational methods allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. By integrating experimental data with computational insights, scientists can accelerate drug discovery pipelines significantly while reducing costs associated with trial-and-error approaches.

The future prospects for 4-bromopyridine-2-sulfonyl chloride are promising as new synthetic methodologies continue to emerge from interdisciplinary collaborations between organic chemists and biochemists alike. Innovations such as flow chemistry techniques could streamline large-scale production processes while maintaining high purity standards required for pharmaceutical applications worldwide.